4-{[(Naphthalen-1-yloxy)acetyl]amino}benzamide

• IUPAC Name: 4-[(2-naphthalen-1-yloxyacetyl)amino]benzamide
• InChI: InChI=1S/C19H16N2O3/c20-19(23)14-8-10-15(11-9-14)21-18(22)12-24-17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2,(H2,20,23)(H,21,22)
• InChI Key: WIPDESDUNIFMBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)NC3=CC=C(C=C3)C(=O)N
• Molecular Formula: C19H16N2O3
• DSSTOX Substance ID: DTXSID501327721
• Molecular Weight: 320.3 g/mol
• Solubility: 1.1 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 420825-23-6

Description

4-{[(Naphthalen-1-yloxy)acetyl]amino}benzamide is an organic compound that features a naphthalene moiety linked to a benzamide structure through an acetylamino group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(Naphthalen-1-yloxy)acetyl]amino}benzamide typically involves the reaction of naphthol with an appropriate acylating agent to form the naphthalen-1-yloxyacetyl intermediate. This intermediate is then reacted with 4-aminobenzamide under suitable conditions to yield the final product. The reaction conditions often include the use of solvents such as dimethylformamide (DMF) and catalysts like triethylamine to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

4-{[(Naphthalen-1-yloxy)acetyl]amino}benzamide can undergo various chemical reactions, including:

Oxidation: The naphthalene moiety can be oxidized to form naphthoquinone derivatives.

Reduction: The compound can be reduced to form corresponding amines or alcohols.

Substitution: The acetylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products Formed

Oxidation: Naphthoquinone derivatives.

Reduction: Amines or alcohols.

Substitution: Various substituted benzamides and naphthalenes.

Scientific Research Applications

4-{[(Naphthalen-1-yloxy)acetyl]amino}benzamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of histone deacetylases (HDACs).

Medicine: Explored for its potential therapeutic effects, including anticancer and anti-inflammatory properties.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 4-{[(Naphthalen-1-yloxy)acetyl]amino}benzamide involves its interaction with specific molecular targets. For instance, as an HDAC inhibitor, it binds to the active site of the enzyme, preventing the deacetylation of histone proteins. This leads to changes in gene expression and can induce cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Similar Compounds

Naphthalene derivatives: Such as naphthoquinone and naphthylamine.

Benzamide derivatives: Such as 4-aminobenzamide and N-(4-methoxyphenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide.

Uniqueness

4-{[(Naphthalen-1-yloxy)acetyl]amino}benzamide is unique due to its specific combination of naphthalene and benzamide moieties, which confer distinct chemical and biological properties. Its ability to inhibit HDACs and potential therapeutic applications make it a compound of significant interest in medicinal chemistry .